N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)pivalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)pivalamide” is a compound that belongs to the class of organic compounds known as alpha amino acid amides . It is a novel amide-functionalized imidazo[1,2-a]pyrimidin . The compound is synthesized by propargylation of the key intermediate 2-amino-6-(trifluoromethyl)pyrimidin-4(3H)-one, followed by cyclization and amide functionalization .
Synthesis Analysis
The synthesis of “N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)pivalamide” involves propargylation of the key intermediate 2-amino-6-(trifluoromethyl)pyrimidin-4(3H)-one, followed by cyclization and amide functionalization . This method provides mild reaction conditions, simple purification without column chromatography, and moderate to good yields for the construction of imidazo[1,2-a]pyrimidine-based pyran derivatives .
Molecular Structure Analysis
The structure of imidazo[1,2-a]pyrimidine is related to the purine ring system . The imidazo[1,2-a]pyrimidine nucleus is present in many biologically active compounds . The quantum chemical parameters were calculated by DFT using Gaussian 09W to analyze the corrosion inhibition mechanism of DPIP and OPIP .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)pivalamide” include propargylation, cyclization, and amide functionalization . Cyclization starts with deprotonation by base on intermediate III and following a series of intramolecular rearrangements result in the formation of the aromatic intermediate IV which produced the desired heterocyclic products .
Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)pivalamide” include its IR spectrum, 1H NMR spectrum, and 13C NMR spectrum . The compound is a white powder with a melting point of 242–246°C .
Scientific Research Applications
- Significant Structural Component : Imidazo[1,5-a]pyridine, the core structure of this compound, plays a crucial role in many agrochemicals and pharmaceuticals .
- Innovations Reported : Recent innovations include applications in optoelectronic devices, sensors, and emitters for confocal microscopy and imaging .
- Testing : The compound has been evaluated for antibacterial and antifungal activity. Researchers measure its effectiveness by assessing the diameters of zones of inhibition .
- Efficient Assembly : Researchers explore efficient strategies, including radical cascade sequences, to assemble cyclic structural scaffolds using relay processes mediated by iminyl radicals .
Agrochemicals and Pharmaceuticals
Materials Science
Antimicrobial Properties
Drug Development
Organic Synthesis
Novel Synthesis Protocol
Future Directions
The future directions for “N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methoxyphenyl)pivalamide” could involve further studies on its biological activities and potential applications in medicine. Given the biological activities of imidazo[1,2-a]pyrimidine derivatives , this compound could be a potential candidate for drug development.
Mechanism of Action
Biochemical Pathways
Although specific pathways affected by this compound remain undisclosed, we can speculate based on its imidazo[1,2-a]pyrimidine scaffold. Imidazo[1,2-a]pyrimidines have been associated with various biological activities, including anxiolytic, cardiovascular, analgesic, antihypertensive, and neuroleptic effects . These activities suggest potential involvement in neurotransmitter systems, ion channels, or cellular signaling pathways.
Action Environment
Environmental factors, such as pH, temperature, and the presence of other molecules, can influence the compound’s stability and efficacy. Investigating its behavior under different conditions would provide valuable insights.
properties
IUPAC Name |
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-18(2,3)16(23)20-13-10-12(6-7-15(13)24-4)14-11-22-9-5-8-19-17(22)21-14/h5-11H,1-4H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJOMKBKOHIIZAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C=CC(=C1)C2=CN3C=CC=NC3=N2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.